Methyl 3-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C23H24N2O5S2/c1-15-11-13-25(14-12-15)32(28,29)17-9-7-16(8-10-17)22(26)24-20-18-5-3-4-6-19(18)31-21(20)23(27)30-2/h3-10,15H,11-14H2,1-2H3,(H,24,26)
• InChI Key: FZYHTWKYBHLYJD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(SC4=CC=CC=C43)C(=O)OC
• Molecular Formula: C23H24N2O5S2
• Molecular Weight: 472.6 g/mol

Description

Methyl 3-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)benzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H24N2O5S2 and its molecular weight is 472.57. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

One prominent application of methyl sulfone-containing benzo[b]thiophene derivatives, like the specified compound, is in the development of medicinally relevant, drug-like molecules through diverse synthetic routes. Cho et al. (2010) demonstrated the parallel solution-phase synthesis of a benzo[b]thiophene library, leveraging palladium-catalyzed substitution reactions. This research underscores the compound's utility in generating a wide array of derivatives, showcasing its adaptability in medicinal chemistry and drug design (Cho, Neuenswander, & Larock, 2010).

Material Science Exploration

In the realm of material science, the electrochemical synthesis of water-soluble and self-doped polythiophene derivatives represents another application avenue. Turac et al. (2008) synthesized a new monomer that, upon electrochemical polymerization, yielded a water-soluble, self-doped polymer. This work highlights the potential of benzo[b]thiophene derivatives in creating conductive polymers with applications in electronics and sensor technology (Turac, Varol, Ak, Sahmetlioglu, & Toppare, 2008).

Pharmacological Research

The structural motif of benzo[b]thiophene is also significant in pharmacological research. For instance, synthesis and structure-activity relationship studies in a series of N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, as outlined by Ukrainets et al. (2019), explore the therapeutic potential of similar compounds. These studies aim to elucidate how structural modifications affect biological activity, providing insights into the design of new drugs with enhanced efficacy and specificity (Ukrainets, Burian, Hamza, Voloshchuk, Malchenko, Shishkina, Sidorenko, Burian, & Sim, 2019).

Environmental Implications

Further, research into the photochemical degradation of crude oil components, including benzo[b]thiophene derivatives, by Andersson and Bobinger (1996), provides insight into environmental chemistry. Understanding the degradation pathways of such compounds is essential for assessing the environmental impact of oil spills and developing remediation strategies (Andersson & Bobinger, 1996).